Cas no 877825-69-9 (2-5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid)

2-5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid is a heterocyclic compound featuring a fused oxadiazole and furan ring system, with an acetic acid substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry. The oxadiazole moiety contributes to its potential as a pharmacophore, particularly in the development of bioactive molecules with antimicrobial or anti-inflammatory properties. The presence of both carboxylic acid and heterocyclic functionalities enhances its versatility in coupling reactions and derivatization. Its well-defined molecular architecture ensures consistent performance in research applications, particularly in the design of novel heterocyclic compounds. Suitable for controlled synthetic processes requiring precise structural motifs.
2-5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid structure
877825-69-9 structure
Product Name:2-5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid
CAS No:877825-69-9
MF:C8H6N2O5
MW:210.1436419487
MDL:MFCD07847846
CID:3109083
PubChem ID:9106521
Update Time:2025-11-01

2-5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • [5-(2-furyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]acetic acid
    • 2-5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid
    • 2-(5-(Furan-2-yl)-2-oxo-1,3,4-oxadiazol-3(2h)-yl)acetic acid
    • CS-0346212
    • EN300-23892
    • 877825-69-9
    • 2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
    • AKOS033544118
    • 2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]aceticacid
    • MDL: MFCD07847846
    • Inchi: 1S/C8H6N2O5/c11-6(12)4-10-8(13)15-7(9-10)5-2-1-3-14-5/h1-3H,4H2,(H,11,12)
    • InChI Key: NGUASLXPNYKDRC-UHFFFAOYSA-N
    • SMILES: O1C(N(CC(=O)O)N=C1C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 210.02767130Da
  • Monoisotopic Mass: 210.02767130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 92.3Ų

2-5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23892-0.05g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9 90%
0.05g
$88.0 2023-09-15
Enamine
EN300-23892-0.1g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9 90%
0.1g
$132.0 2023-09-15
Enamine
EN300-23892-0.25g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9 90%
0.25g
$188.0 2023-09-15
Enamine
EN300-23892-0.5g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9 90%
0.5g
$353.0 2023-09-15
Enamine
EN300-23892-1.0g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9
1.0g
$470.0 2023-02-14
Enamine
EN300-23892-2.5g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9 90%
2.5g
$923.0 2023-09-15
Enamine
EN300-23892-5.0g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9
5.0g
$1364.0 2023-02-14
Enamine
EN300-23892-10.0g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9
10.0g
$2024.0 2023-02-14
Enamine
EN300-23892-1g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9 90%
1g
$470.0 2023-09-15
Enamine
EN300-23892-5g
2-[5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]acetic acid
877825-69-9 90%
5g
$1364.0 2023-09-15

Additional information on 2-5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-ylacetic acid

2-(5-(Furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)acetic Acid (CAS No. 877825-69-9): A Comprehensive Overview

The compound 2-(5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)acetic acid, identified by the CAS registry number 877825-69-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxadiazole ring fused with a furan moiety. The structure of this molecule is characterized by its unique combination of functional groups, including the oxadiazole ring system and the furan substituent, which contribute to its diverse chemical and biological properties.

Recent studies have highlighted the importance of heterocyclic compounds like oxadiazoles in drug discovery and material science. The presence of the furan group in this compound adds further complexity to its structure, potentially enhancing its reactivity and bioavailability. Researchers have explored the synthesis of this compound through various methods, including condensation reactions and cyclization processes. These methods have been optimized to improve yield and purity, making it more accessible for large-scale production.

The biological activity of 2-(5-(furan-2-yl)-2-oxo-2,3-dihydro-1,3,4 oxadiazol 3 yl)acetic acid has been a focal point of recent investigations. Studies have demonstrated its potential as an antimicrobial agent, showing significant activity against a range of bacterial and fungal strains. Additionally, this compound has exhibited anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. Its ability to modulate key cellular pathways involved in inflammation has been extensively studied using advanced techniques such as molecular docking and in vitro assays.

In the field of agriculture, this compound has shown potential as a plant growth regulator. Research indicates that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This application is particularly relevant given the increasing demand for sustainable agricultural practices to address global food security challenges.

The chemical synthesis of CAS No. 877825 69 9 involves a multi-step process that requires precise control over reaction conditions to ensure optimal product quality. Key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent functionalization with the furan group. The use of green chemistry principles in these processes has been encouraged to minimize environmental impact and improve sustainability.

From a structural standpoint, the molecule's furan moiety plays a crucial role in determining its electronic properties and reactivity. The conjugation between the furan ring and the oxadiazole system enhances its stability and reactivity toward nucleophilic or electrophilic attacks. This feature makes it an attractive substrate for further chemical modifications, enabling the creation of derivatives with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have been employed to study its electronic structure and predict its reactivity under various conditions. These computational tools have significantly accelerated the discovery process by reducing reliance on time-consuming experimental methods.

In conclusion, CAS No. 877825 69 9 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and promising biological activities position it as a valuable asset in drug discovery, agricultural science, and material development. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound's potential in addressing global challenges.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd